Cas no 88542-79-4 (Acetamide, N-[(acetylamino)methyl]-2-chloro-)

• Product Name: Acetamide, N-[(acetylamino)methyl]-2-chloro-
• CAS No: 88542-79-4
• MF: C₅H₉ClN₂O₂
• MW: 164.590160131454
• CID: 629233
• PubChem ID: 71318615
• Update Time: 2025-04-19

Acetamide, N-[(acetylamino)methyl]-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(acetylamino)methyl]-2-chloro-
• N-(acetamidomethyl)-2-chloroacetamide
• DTXSID50748708
• 88542-79-4

• Inchi： 1S/C5H9ClN2O2/c1-4(9)7-3-8-5(10)2-6/h2-3H2,1H3,(H,7,9)(H,8,10)
• InChI Key： DVOLHYRWCSLKTE-UHFFFAOYSA-N
• SMILES： ClCC(NCNC(C)=O)=O

Computed Properties

• Exact Mass: 164.0352552g/mol
• Monoisotopic Mass: 164.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.2Ų